Cas no 112114-43-9 (methyl 5-acetyl-6-oxoheptanoate)

• Product Name: methyl 5-acetyl-6-oxoheptanoate
• CAS No: 112114-43-9
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 2608069
• PubChem ID: 13979948
• Update Time: 2025-04-21

methyl 5-acetyl-6-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-acetyl-6-oxoheptanoate
• 112114-43-9
• DTXSID20553720

• Inchi： 1S/C10H16O4/c1-7(11)9(8(2)12)5-4-6-10(13)14-3/h9H,4-6H2,1-3H3
• InChI Key： XFTNGJBXUKGYQM-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C)=O)CCCC(=O)OC

Computed Properties

• Exact Mass: 200.10485899Da
• Monoisotopic Mass: 200.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.4Ų